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Compound of Interest

Compound Name: PenCB

Cat. No.: B1678578

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
known biological context of Pentachlorobenzonitrile (PenCB), a compound of interest in
various research and development sectors.

Chemical Identity and Properties

Pentachlorobenzonitrile, commonly abbreviated as PenCB, is a chlorinated aromatic nitrile. Its
unigue chemical structure contributes to its notable stability and reactivity profile.

CAS Number: 20925-85-3[1]

Synonyms: PenCB, Pentachlorocyanobenzene, Perchlorobenzonitrile.[2]

Physicochemical Properties

A summary of the key physicochemical properties of PenCB is presented in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula C7CIsN [2]
Molecular Weight 275.35 g/mol [3]
Appearance Light yellow to yellow solid [3]
Melting Point 215-219 °C [4]
Boiling Point 331.7 °C at 760 mmHg [5]
Density 1.76 g/cm3 [5]
LogP (Octanol-Water Partition

Coefficient) 482528 o]
Solubility Soluble in Chloroform [6]

Spectroscopic Data

Mass Spectrometry: Gas Chromatography-Mass Spectrometry (GC-MS) data for

Pentachlorobenzonitrile is available through the NIST Mass Spectrometry Data Center.[7] The

mass spectrum provides crucial information for the identification and quantification of the

compound.

Experimental Protocols

Synthesis of Pentachlorobenzonitrile

A common method for the production of Pentachlorobenzonitrile involves the gas-phase

chlorination of benzonitrile. This process is typically carried out in a fluidized bed reactor

followed by a fixed-bed reactor.

Materials:

e Benzonitrile

e Chlorine gas

» Nitrogen gas
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o Activated charcoal catalyst
Procedure:

o Benzonitrile is vaporized and carried by a nitrogen stream into a fluidized-bed reactor
containing an activated charcoal catalyst.

e Chlorine gas is introduced into the reactor.

e The reaction is typically maintained at a temperature of 180-220 °C and a pressure of 0.01-
0.10 MPa.

e The gaseous mixture from the fluidized-bed reactor is then passed through a fixed-bed
reactor containing the same catalyst and additional chlorine to ensure complete reaction.

e The resulting gas stream, containing Pentachlorobenzonitrile, is cooled and the product is
collected through condensation and subsequent drying.

This method has been reported to achieve yields of 80-95% with a product purity of 98%.

Biological Activity and Signaling Pathways

Currently, there is a notable absence of detailed public information regarding the specific
biological signaling pathways directly modulated by Pentachlorobenzonitrile. Its primary
documented application is as a pesticide and as an intermediate in the synthesis of other
pesticides.[3][8] This suggests that its mechanism of action is likely related to the disruption of
essential biological processes in target pest organisms.

The toxicological properties of structurally related compounds, such as
pentachloronitrobenzene (PCNB), have been studied more extensively. PCNB is known to
cause liver damage in chronic exposure studies with animals.[5] While PenCB is a byproduct of
the thermal decomposition of PCNB, it is crucial to note that their toxicological profiles may
differ.[9]

Further research is required to elucidate the specific molecular targets and signaling cascades
affected by PenCB. High-throughput screening, enzyme inhibition assays, and receptor binding
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studies would be valuable in identifying its mechanism of action and potential therapeutic or
toxicological relevance.

Logical Relationship of Pesticidal Action

The following diagram illustrates a generalized logical workflow for understanding the pesticidal
action of a compound like PenCB, from application to the eventual biological effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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